Allosucrose
Description
Allosucrose is a biochemical.
Scientific Research Applications
Chemistry and Health Benefits of Fructooligosaccharides Research on fructooligosaccharides (FOS), which are related to allosucrose, delves into their occurrence, chemistry, and health benefits. Benkeblia and Shiomi (2006) extensively reviewed the advancements in FOS science, including their role in human metabolism and their significant presence in edible Alliums. This study emphasizes the nutritional contribution of FOS to health and well-being, suggesting the potential of allosucrose and related compounds in nutritional and clinical research (Benkeblia & Shiomi, 2006).
Immunomodulatory Properties of Fructo-oligosaccharides Kumar, Prashanth, and Venkatesh (2015) conducted a study on the immunomodulatory properties of onion fructo-oligosaccharides, which are structurally and functionally related to allosucrose. Their research demonstrated that these compounds significantly enhance the proliferation of lymphocytes and macrophages, suggesting their potential role in boosting the immune system. This study contributes to understanding the health applications of FOS and related substances like allosucrose (Kumar, Prashanth, & Venkatesh, 2015).
Viscosity and Self-Diffusion in Carbohydrate Solutions The study of viscosity and self-diffusion coefficients in carbohydrate solutions, including allosucrose, by Rampp, Buttersack, and Lüdemann (2000) offers insights into the physical properties of allosucrose solutions. Their research highlights the similarities and differences in the behavior of various disaccharides, which is essential for applications in food science and technology. Understanding these properties is crucial for developing and optimizing food products containing allosucrose (Rampp, Buttersack, & Lüdemann, 2000).
properties
CAS RN |
4217-76-9 |
|---|---|
Product Name |
Allosucrose |
Molecular Formula |
C12H22O11 |
Molecular Weight |
342.3 g/mol |
IUPAC Name |
(2R,3R,4R,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8-,9-,10+,11-,12+/m1/s1 |
InChI Key |
CZMRCDWAGMRECN-DCUALPFSSA-N |
Isomeric SMILES |
C([C@@H]1[C@H]([C@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO)O)O)O)O |
SMILES |
C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O |
Canonical SMILES |
C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
allosucrose alpha-D-allopyranosyl beta-D-fructofuranoside |
Origin of Product |
United States |
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